4-Methoxypyrazolo[1,5-a]pyridine

• IUPAC Name: 4-methoxypyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H8N2O/c1-11-8-3-2-6-10-7(8)4-5-9-10/h2-6H,1H3
• InChI Key: NJABSULZFKCKOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CN2C1=CC=N2
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• CAS RN: 1251715-47-5

Description

4-Methoxypyrazolo[1,5-a]pyridine is a chemical compound. It is closely related to 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile, which is a PDK1 inhibitor with anticancer and antiproliferative activity.

Molecular Structure Analysis

The molecular weight of 4-Methoxypyrazolo[1,5-a]pyridine is 148.16. Its InChI code is 1S/C8H8N2O/c1-11-8-3-2-6-10-7(8)4-5-9-10/h2-6H,1H3.

Physical And Chemical Properties Analysis

4-Methoxypyrazolo[1,5-a]pyridine is a liquid at room temperature. The compound’s InChI code is 1S/C8H8N2O/c1-11-8-3-2-6-10-7(8)4-5-9-10/h2-6H,1H3.

Scientific Research Applications

Synthesis and Tautomerism

4-Methoxypyrazolo[1,5-a]pyridine has been a subject of study for its synthesis and tautomerism properties. It was synthesized from ethyl 2-pyridylacetate and hydroxylamine-O-sulfonic acid, undergoing various reactions such as nitrosation, nitration, and bromination at the C-3 position. The compound exhibits predominant enol form tautomerism in solution and forms different derivatives through reactions with acetic anhydride and other chemicals (Ochi, Miyasaka, Kanada, & Arakawa, 1976).

Inhibitors and Antagonists

4-Methoxypyrazolo[1,5-a]pyridine derivatives have been evaluated as inhibitors and antagonists for various receptors and enzymes. They have shown high affinity and selectivity toward specific receptor subtypes, indicating their potential in medicinal chemistry for designing drugs with targeted actions (Manetti et al., 2005).

Dual Phosphodiesterase Inhibitors

The compound and its analogs are investigated as dual phosphodiesterase (PDE) inhibitors, exhibiting potent bronchodilatory and anti-inflammatory activity. These properties highlight its potential in developing therapies for respiratory diseases (Ochiai et al., 2012).

Anticancer Agents

Modifications of 4-Methoxypyrazolo[1,5-a]pyridine derivatives have been studied for their anticancer effects. These compounds, particularly with alkylurea modifications, demonstrate potent antiproliferative activities against various cancer cell lines, suggesting their potential as effective anticancer agents with low toxicity (Wang et al., 2015).

Synthesis Optimization for Antagonists

Optimization in the synthesis of 4-Methoxypyrazolo[1,5-a]pyridine derivatives led to the development of compounds with high binding affinity, indicating their potential in designing effective antagonists for specific receptors (Huang et al., 2003).

Synthesis of Peri-Fused Indolizines and Azaindolizines

In the context of organic synthesis, 4-Methoxypyrazolo[1,5-a]pyridine derivatives have been used to synthesize peri-fused indolizines and azaindolizines, showcasing their utility in creating complex heterocyclic structures (Miki et al., 1985).

Corrosion Inhibitors

Pyrazolo-pyridine derivatives, including those related to 4-Methoxypyrazolo[1,5-a]pyridine, have been synthesized and evaluated as corrosion inhibitors. Their effectiveness in this role suggests applications in industrial processes (Dohare et al., 2018).

Antidepressant Activities

Derivatives of 4-Methoxypyrazolo[1,5-a]pyridine have been synthesized and assessed for their antidepressant activities, providing insights into their potential therapeutic uses in mental health (Wang et al., 2019).

Antiviral Activity

Studies on 4-Methoxypyrazolo[1,5-a]pyridine analogs have explored their antiviral activities, contributing to the search for new antiviral agents (Saxena et al., 1990).

Safety and Hazards

The safety information for 4-Methoxypyrazolo[1,5-a]pyridine indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and ensuring adequate ventilation.